COLLODION

• CAS: 9004-70-0
• Molecular Formula: C18H21N11O38
• Molecular Weight: 999.4 g/mol
• SMILES: C(C1C(C(C(C(O1)OC2C(OC(C(C2O[N+](=O)[O-])O[N+](=O)[O-])O[N+](=O)[O-])CO[N+](=O)[O-])O[N+](=O)[O-])O[N+](=O)[O-])OC3C(C(C(C(O3)CO[N+](=O)[O-])O[N+](=O)[O-])O[N+](=O)[O-])O[N+](=O)[O-])O[N+](=O)[O-]
• InChI: InChI=1S/C18H21N11O38/c30-19(31)52-1-4-7(58-17-14(65-27(46)47)12(63-25(42)43)9(60-22(36)37)6(56-17)3-54-21(34)35)10(61-23(38)39)13(64-26(44)45)16(55-4)59-8-5(2-53-20(32)33)57-18(67-29(50)51)15(66-28(48)49)11(8)62-24(40)41/h4-18H,1-3H2/t4-,5-,6-,7-,8-,9-,10+,11+,12+,13-,14-,15-,16+,17+,18+/m1/s1
• InChIKey: FJWGYAHXMCUOOM-QHOUIDNNSA-N
• Solubility: Immiscible with water; Solubility in water: none

Specify Collodion (CAS 9004-70-0) for controlled film formation. Standard grade (4–6% w/w nitrocellulose, ≤12.6% N) ensures optical clarity and low 2% sperm adhesion for assays. Flexible USP/BP (with camphor/castor oil) prevents microcracking on mobile surfaces; viscosity 300–385 cP guarantees uniform film thickness. Avoid generic non-pharma nitrocellulose to prevent solubility failures.

Collodion (CAS 9004-70-0): Procurement-Grade Nitrocellulose Solution Specifications and Core Identifiers

Collodion (CAS 9004-70-0) is a flammable, syrupy solution of pyroxylin (nitrocellulose, cellulose nitrate) dissolved in a mixture of diethyl ether and ethanol [1]. The solution typically contains approximately 4–6% w/w nitrocellulose, with a nitrogen content not exceeding 12.6% relative to the dry matter . Upon evaporation of the volatile solvent system, collodion forms a clear, tough, and adhesive film [1]. The United States Pharmacopeia (USP) defines specific quality attributes for pharmaceutical-grade collodion, including a minimum assay of 5.0% pyroxylin and a specific gravity range of 0.765–0.775 at 25°C [2]. This material is distinct from solid nitrocellulose (e.g., guncotton, flash paper) and plasticized derivatives (e.g., celluloid) due to its pre-dissolved, ready-to-use liquid form [3].

• [1] CAMEO Chemicals. COLLODION. Chemical Datasheet. NOAA. View Source
• [2] Capitol Scientific. JT Baker® 9202-03 Collodion, USP Grade Product Specifications. View Source
• [3] Wikipedia. Nitrocellulose. View Source

Why Collodion Cannot Be Arbitrarily Replaced by Generic Nitrocellulose or Alternative Film-Formers

Procurement decisions involving collodion require precise specification because its functional performance is governed by interdependent variables—nitrogen content, solvent composition, viscosity, and plasticizer inclusion—that are not standardized across all nitrocellulose solutions [1]. Substituting a generic nitrocellulose solution with a different nitrogen content (e.g., >12.6% nitrogen guncotton) alters solubility and film properties, potentially rendering it unsuitable for pharmaceutical or analytical applications . Similarly, replacing standard collodion with a flexible grade (containing camphor and castor oil) introduces plasticizers that modify film elasticity and durability, which may be either required or prohibited depending on the end-use [2]. Alternative film-forming polymers, such as cellulose acetate, offer different mechanical robustness and electrode stability profiles, making direct substitution without performance validation problematic [3]. The following quantitative evidence defines the specific, measurable differentiators that justify selection of a particular collodion grade over its closest analogs.

• [1] Wikipedia. Nitrocellulose. View Source
• [2] Museum of Fine Arts, Boston. CAMEO Materials Database: Collodion. View Source
• [3] Hagihara, B., Ishibashi, F., Sasaki, K., & Kamigawara, Y. (1978). Cellulose acetate coatings for the polarographic oxygen electrode. Analytical Biochemistry, 86(2), 417–431. View Source

Collodion (CAS 9004-70-0) Quantitative Differentiation Against Closest Analogs

Sperm Adhesion Prevention: Collodion Demonstrates Superior Glass Surface Passivation Compared to Formvar and Sigmacote

In a direct comparative study of glass coating agents to prevent sperm adhesion, collodion reduced sperm attachment to glass surfaces to 2% of the washed sperm population. In the same assay system, Formvar (polyvinyl formal) and Sigmacote (chlorinated organopolysiloxane) reduced adhesion to 5% and 7%, respectively, while bovine serum albumin (BSA) left 20% of sperm adhered [1]. Collodion also provided the best optical transparency among the tested coatings, a critical property for microscopic observation [1].

Evidence Dimension	Sperm adhesion to glass surface (percentage of washed sperm attached)
Target Compound Data	2%
Comparator Or Baseline	Formvar (polyvinyl formal): 5%; Sigmacote (chlorinated organopolysiloxane): 7%; BSA: 20%
Quantified Difference	Collodion achieved 60% lower adhesion than Formvar (2% vs. 5%), 71% lower than Sigmacote (2% vs. 7%), and 90% lower than BSA (2% vs. 20%).
Conditions	Washed human spermatozoa resuspended in isoosmotic buffer containing 1 mg/ml BSA; glass surfaces coated with respective agents.

Why This Matters

For andrology laboratories and reproductive biology research requiring minimal sperm loss to glassware while maintaining optical clarity for microscopy, collodion provides a quantitatively superior coating solution compared to common alternatives.

• [1] Chapeau, C., et al. (1987). Nitrocellulose and polyvinyl coatings prevent sperm adhesion to glass without affecting the motility of intact and demembranated human spermatozoa. Journal of Andrology, 8(1), 34-40. View Source

Nitrogen Content Specification: Collodion (≤12.6% N) Versus Guncotton (>13% N) Defines Solubility and Application Suitability

Collodion-grade nitrocellulose is characterized by a nitrogen content not exceeding 12.6% with respect to the dry matter . This specification places it within the 'soluble' nitrocellulose category, in contrast to 'insoluble' guncotton which contains more than 13% nitrogen [1]. Nitrocellulose with nitrogen content above approximately 12% exhibits limited solubility in ether-alcohol mixtures, which is the standard solvent system for collodion [1].

Evidence Dimension	Nitrogen content (wt%)
Target Compound Data	≤12.6% (collodion grade)
Comparator Or Baseline	Guncotton (explosive grade): >13%
Quantified Difference	≥0.4 percentage point difference, with 12.6% representing the threshold between soluble and insoluble nitrocellulose in ether-alcohol.
Conditions	Standard analytical specification for nitrocellulose classification.

Why This Matters

Procurement of nitrocellulose with incorrect nitrogen content will result in failed dissolution or altered film properties, making the nitrogen specification a critical quality attribute for collodion applications.

• [1] Wikipedia. Nitrocellulose. View Source

Film Flexibility and Composition: Flexible Collodion (2% Camphor, 3% Castor Oil) Versus Non-Flexible Collodion Defines End-Use Suitability

Flexible collodion is specifically formulated by incorporating 2% camphor and 3% castor oil into standard collodion, which prevents the dried film from becoming brittle or cracking [1]. Non-flexible (rigid) collodion lacks these plasticizers and forms a hard, contractile film upon drying that is more prone to fracturing under mechanical stress [2].

Evidence Dimension	Plasticizer content (wt%)
Target Compound Data	Flexible Collodion: 2% camphor + 3% castor oil
Comparator Or Baseline	Non-flexible Collodion: 0% camphor + 0% castor oil
Quantified Difference	Addition of 5% total plasticizer content confers flexibility and crack resistance.
Conditions	Standard formulation specifications for flexible collodion.

Why This Matters

Selection between flexible and non-flexible collodion directly determines the mechanical durability of the resulting film on skin or other surfaces, which is a critical procurement decision for surgical dressing versus theatrical makeup applications.

• [1] Museum of Fine Arts, Boston. CAMEO Materials Database: Collodion. View Source
• [2] Wikipedia. Collodion. View Source

USP Monograph Compliance: Collodion USP Assay (≥5.0% Pyroxylin) Differentiates Pharmaceutical Grade from Technical Grade Material

USP-grade collodion is defined by a monograph specification requiring a minimum assay of 5.0% pyroxylin (nitrocellulose) content, a specific gravity of 0.765–0.775 at 25°C, and an alcohol (C₂H₅OH) content of 22.0–26.0% [1]. Technical-grade or non-pharmacopeial collodion solutions may deviate from these specifications, with some commercial 4% solutions having a pyroxylin assay of 4.0–4.2% and density of 0.750–0.770 .

Evidence Dimension	Pyroxylin assay (wt%)
Target Compound Data	USP Collodion: ≥5.0%
Comparator Or Baseline	Technical grade 4% collodion: 4.0–4.2%
Quantified Difference	USP grade contains ≥19% higher pyroxylin content than 4% technical grade.
Conditions	USP monograph gravimetric assay method.

Why This Matters

Pharmaceutical and analytical applications requiring reproducible film thickness and mechanical properties necessitate USP-grade collodion to ensure consistent active polymer content and regulatory compliance.

• [1] Capitol Scientific. JT Baker® 9202-03 Collodion, USP Grade Product Specifications. View Source

Viscosity Specification: Flexible Collodion BP Grade Viscosity (300–385 cP at 20°C) Defines Application Consistency and Handling Characteristics

Flexible collodion meeting British Pharmacopoeia (BP) specifications exhibits a defined viscosity range of 300–385 cP at 20°C . In comparison, flexible collodion formulated with castor oil (Ph. Fr. grade) has a reported viscosity of 200–400 cP at 25°C . Topical collodion compositions described in patents may have significantly lower viscosity, such as 84 cP at 22°C (spindle No. 1, 30 rpm), which impacts drying time and film uniformity [1].

Evidence Dimension	Viscosity (centipoise)
Target Compound Data	Flexible Collodion BP: 300–385 cP at 20°C
Comparator Or Baseline	Flexible Collodion (castor oil type): 200–400 cP at 25°C; Topical collodion composition (patent): 84 cP at 22°C
Quantified Difference	BP-grade flexible collodion has a narrower, higher minimum viscosity (≥300 cP) compared to the castor oil variant (≥200 cP).
Conditions	Viscosity measured under pharmacopeial conditions at specified temperatures.

Why This Matters

Viscosity directly affects the ease of application, film thickness, and drying time of collodion solutions. Procurement of material with a specified viscosity range ensures reproducible handling and film formation in both pharmaceutical manufacturing and analytical laboratory settings.

• [1] US Patent US4681635A. Topical collodion compositions. View Source

Maximum Cosmetic Use Concentration: Collodion (14%) Versus Nitrocellulose (22%) Defines Formulation Limits in Nail Products

In nail polish and enamel cosmetic formulations, the maximum reported concentration of collodion is 14%, whereas solid nitrocellulose is used at concentrations up to 22% [1]. This differentiation reflects the distinct regulatory and safety profiles of the pre-dissolved collodion solution versus the solid polymer feedstock. Both ingredients are used almost exclusively in nail product formulations [1].

Evidence Dimension	Maximum reported concentration of use in nail polish and enamels
Target Compound Data	Collodion: 14%
Comparator Or Baseline	Nitrocellulose (solid): 22%
Quantified Difference	Collodion use concentration is 36% lower than that of solid nitrocellulose.
Conditions	Cosmetic Ingredient Review (CIR) safety assessment data.

Why This Matters

For cosmetic formulators, the lower maximum use concentration of collodion compared to solid nitrocellulose influences formulation strategy, film-forming efficacy, and compliance with safety assessments.

• [1] Fiume, M. M., et al. (2016). Safety Assessment of Nitrocellulose and Collodion as Used in Cosmetics. International Journal of Toxicology, 35(1_suppl), 55S-66S. View Source

Collodion (CAS 9004-70-0) Application Scenarios Defined by Quantitative Differentiation

Andrology and Reproductive Biology: Glassware Coating for Sperm Motility Studies Requiring Minimal Cell Adhesion and Optimal Transparency

Laboratories conducting sperm motility assays or handling washed spermatozoa should select standard collodion (non-flexible) as a glass coating agent. Based on direct comparative data, collodion reduces sperm adhesion to 2%, outperforming Formvar (5%) and Sigmacote (7%) while providing the best optical transparency for microscopic observation [1]. This ensures maximal recovery of motile sperm and clear visualization, critical for accurate kinematic analysis.

Pharmaceutical Manufacturing: Surgical Dressing and Topical Protectant Requiring Flexible, Crack-Resistant Film Formation

For pharmaceutical applications involving wound sealing or holding surgical dressings in place on mobile body areas, flexible collodion USP or BP grade is mandated. The inclusion of 2% camphor and 3% castor oil prevents the nitrocellulose film from becoming brittle and cracking, a failure mode observed with non-flexible collodion [2]. Procurement should specify USP assay ≥5.0% pyroxylin and viscosity within 300–385 cP at 20°C to ensure consistent film thickness and mechanical durability .

Analytical Chemistry and Biosensor Development: Electrode Membrane Coating Requiring Defined Permeability and Optical Clarity

In the fabrication of polarographic oxygen electrodes or biosensors, collodion provides a membrane coating with established permeability characteristics: dry thin collodion membranes are permeable to O₂, CO₂, and H₂O, but impermeable to strong electrolytes and high molecular weight substances [3]. For applications requiring exceptional mechanical robustness and long-term stability, cellulose acetate coatings offer an alternative with superior durability, but collodion remains preferred when optical transparency and ease of reconstitution with amyl acetate are prioritized [4].

Cosmetic Formulation: Nail Polish and Enamel Products Requiring Film-Forming Polymer Within Safety Concentration Limits

Cosmetic formulators incorporating collodion as a film-forming agent in nail products must observe the maximum reported use concentration of 14% in nail polish and enamels, which is lower than the 22% limit for solid nitrocellulose [5]. This limitation, established by CIR safety assessments, makes collodion suitable for formulations where a lower concentration of film-forming polymer is desired or where the pre-dissolved solution offers processing advantages over solid nitrocellulose dissolution.

• [1] Chapeau, C., et al. (1987). Nitrocellulose and polyvinyl coatings prevent sperm adhesion to glass without affecting the motility of intact and demembranated human spermatozoa. Journal of Andrology, 8(1), 34-40. View Source
• [2] Museum of Fine Arts, Boston. CAMEO Materials Database: Collodion. View Source
• [3] Northrop, J. H. (1929). The permeability of dry collodion membranes. II. Journal of General Physiology, 12(3), 435-440. View Source
• [4] Hagihara, B., Ishibashi, F., Sasaki, K., & Kamigawara, Y. (1978). Cellulose acetate coatings for the polarographic oxygen electrode. Analytical Biochemistry, 86(2), 417–431. View Source
• [5] Fiume, M. M., et al. (2016). Safety Assessment of Nitrocellulose and Collodion as Used in Cosmetics. International Journal of Toxicology, 35(1_suppl), 55S-66S. View Source